Cas no 2680802-41-7 (benzyl N-1-(2-bromophenyl)butan-2-yl-N-methylcarbamate)

• Product Name: benzyl N-1-(2-bromophenyl)butan-2-yl-N-methylcarbamate
• CAS No: 2680802-41-7
• MF: C₁₉H₂₂BrNO₂
• MW: 376.287484645844
• CID: 5623932
• PubChem ID: 165934088
• Update Time: 2025-10-28

benzyl N-1-(2-bromophenyl)butan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301485
• 2680802-41-7
• benzyl N-[1-(2-bromophenyl)butan-2-yl]-N-methylcarbamate
• benzyl N-1-(2-bromophenyl)butan-2-yl-N-methylcarbamate

• Inchi： 1S/C19H22BrNO2/c1-3-17(13-16-11-7-8-12-18(16)20)21(2)19(22)23-14-15-9-5-4-6-10-15/h4-12,17H,3,13-14H2,1-2H3
• InChI Key： CYDWYSJJUUUDTF-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC(CC)N(C(=O)OCC1C=CC=CC=1)C

Computed Properties

• Exact Mass: 375.08339g/mol
• Monoisotopic Mass: 375.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-1-(2-bromophenyl)butan-2-yl-N-methylcarbamate

Benzyl N-1-(2-Bromophenyl)butan-2-yl-N-methylcarbamate (CAS No. 2680802-41-7): An Overview of Its Structure, Properties, and Applications

Benzyl N-1-(2-bromophenyl)butan-2-yl-N-methylcarbamate (CAS No. 2680802-41-7) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its intricate molecular architecture, which includes a benzyl group, a bromophenyl moiety, and a butan-2-yl-N-methylcarbamate functional group. The combination of these structural elements imparts a range of chemical and physical properties that make it a valuable candidate for further research and development.

The structure of benzyl N-1-(2-bromophenyl)butan-2-yl-N-methylcarbamate is of particular interest due to its potential to influence biological activity. The presence of the bromine atom in the 2-position of the phenyl ring can significantly affect the compound's reactivity and selectivity in various chemical reactions. Additionally, the carbamate functionality provides opportunities for further functionalization and modification, making it a versatile building block in organic synthesis.

In terms of physical properties, benzyl N-1-(2-bromophenyl)butan-2-yl-N-methylcarbamate is typically a solid at room temperature with a well-defined melting point. Its solubility characteristics vary depending on the solvent used, but it generally exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These solubility properties are crucial for its use in various chemical reactions and formulations.

Recent research has focused on the potential applications of benzyl N-1-(2-bromophenyl)butan-2-yl-N-methylcarbamate in medicinal chemistry. Studies have shown that compounds with similar structural features can exhibit potent biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* reported that derivatives of this compound demonstrated significant inhibition of cancer cell proliferation in vitro. The bromine substituent was found to play a crucial role in enhancing the compound's biological activity by modulating its interaction with target proteins.

Another area of interest is the use of benzyl N-1-(2-bromophenyl)butan-2-yl-N-methylcarbamate in materials science. The compound's unique structure makes it suitable for the development of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have explored the use of this compound as a precursor for the synthesis of functional polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthesis of benzyl N-1-(2-bromophenyl)butan-2-yl-N-methylcarbamate involves several steps that require precise control over reaction conditions to ensure high yields and purity. A typical synthetic route involves the reaction of 1-(2-bromophenyl)butan-2-one with methylamine to form the corresponding amine intermediate, followed by reaction with benzyl chloroformate to produce the final product. This synthetic pathway has been optimized to minimize side reactions and maximize efficiency.

In terms of safety, while benzyl N-1-(2-bromophenyl)butan-2-yl-N-methylcarbamate is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity and potential for forming hazardous byproducts under certain conditions. Proper personal protective equipment (PPE) should be used during handling, and appropriate storage conditions should be maintained to ensure stability and prevent degradation.

Future research directions for benzyl N-1-(2-bromophenyl)butan-2-yl-N-methylcarbamate include further exploration of its biological activities through in vivo studies and clinical trials. Additionally, efforts are underway to develop more efficient synthetic methods that can reduce costs and improve scalability for industrial applications. The compound's potential as a building block for advanced materials also presents exciting opportunities for interdisciplinary collaboration between chemists, materials scientists, and engineers.

In conclusion, benzyl N-1-(2-bromophenyl)butan-2-yl-N-methylcarbamate (CAS No. 2680802-41-7) is a promising compound with a rich structural profile and diverse applications. Its unique combination of functional groups makes it an attractive candidate for further research in medicinal chemistry and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.